Cas no 914223-79-3 (3-methyl-2-Azaspiro[4.4]nonane)

• Product Name: 3-methyl-2-Azaspiro[4.4]nonane
• CAS No: 914223-79-3
• MF: C₉H₁₇N
• MW: 139.23798251152
• CID: 1089591
• PubChem ID: 11564485
• Update Time: 2025-11-06

3-methyl-2-Azaspiro[4.4]nonane Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-Azaspiro[4.4]nonane
• 914223-79-3
• EN300-6474550
• SCHEMBL15296978
• AGN-PC-00BOM9
• DTXSID50468636
• AKOS006281492

• Inchi： 1S/C9H17N/c1-8-6-9(7-10-8)4-2-3-5-9/h8,10H,2-7H2,1H3
• InChI Key： NPBBRURTAYRIQO-UHFFFAOYSA-N
• SMILES： N1C(C)CC2(C1)CCCC2

Computed Properties

• Exact Mass: 139.136099547g/mol
• Monoisotopic Mass: 139.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 12Ų

Additional information on 3-methyl-2-Azaspiro[4.4]nonane

Professional Introduction to 3-methyl-2-Azaspiro[4.4]nonane (CAS No. 914223-79-3)

3-methyl-2-Azaspiro[4.4]nonane, identified by the Chemical Abstracts Service Number (CAS No.) 914223-79-3, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This spirocyclic amine derivative has garnered attention due to its unique structural properties and potential applications in drug design and development. The spirocyclic framework, characterized by a central carbon atom linking two heterocyclic rings, contributes to its distinct chemical behavior and biological activity.

The molecular structure of 3-methyl-2-Azaspiro[4.4]nonane consists of a nine-membered spirocyclic core, with an azacyclohexane ring fused to a cyclohexane ring. The presence of a methyl group at the 3-position and an azaheterocycle at the 2-position introduces specific steric and electronic features that influence its reactivity and interaction with biological targets. This compound belongs to a class of spirocyclic compounds that have been extensively studied for their potential in modulating various biological pathways.

In recent years, spirocyclic compounds have emerged as a promising class of scaffolds in medicinal chemistry due to their ability to exhibit high binding affinity and selectivity towards biological targets. The rigid spirocyclic structure of 3-methyl-2-Azaspiro[4.4]nonane provides a stable platform for further derivatization, allowing chemists to fine-tune its pharmacological properties. This flexibility has made it a valuable candidate for the development of novel therapeutic agents.

One of the most compelling aspects of 3-methyl-2-Azaspiro[4.4]nonane is its potential application in the design of small-molecule inhibitors targeting enzymes involved in critical biological processes. For instance, studies have suggested that spirocyclic amine derivatives may interact with enzymes such as kinases and proteases, which are often implicated in diseases like cancer and inflammation. The unique conformational constraints imposed by the spirocyclic core can enhance binding specificity, reducing off-target effects and improving therapeutic efficacy.

Recent research has also explored the pharmacokinetic properties of 3-methyl-2-Azaspiro[4.4]nonane. Due to its relatively stable structure, this compound exhibits favorable solubility and metabolic profiles, making it an attractive candidate for oral administration. Preclinical studies have demonstrated that derivatives of this scaffold can be efficiently absorbed and distributed throughout the body, reaching target tissues at concentrations sufficient to elicit a therapeutic response.

The synthesis of 3-methyl-2-Azaspiro[4.4]nonane involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the spirocyclic core with high enantioselectivity. These methods not only enhance the efficiency of synthesis but also allow for the introduction of functional groups that can further modulate biological activity.

The biological activity of 3-methyl-2-Azaspiro[4.4]nonane has been evaluated through various in vitro and in vivo assays. Initial studies have shown that this compound exhibits inhibitory effects on certain enzymes and receptors, suggesting potential therapeutic applications in areas such as pain management and neurodegenerative diseases. Additionally, its ability to cross the blood-brain barrier has been noted, which is crucial for drugs targeting central nervous system disorders.

The development of novel drug candidates often involves iterative optimization based on structural modifications guided by computational modeling and experimental data. In the case of 3-methyl-2-Azaspiro[4.4]nonane, computational studies have helped predict binding modes and optimize interactions with biological targets. These insights have guided the design of analogs with enhanced potency and reduced toxicity, paving the way for future clinical investigations.

The future prospects for 3-methyl-2-Azaspiro[4.4]nonane are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between synthetic chemists, pharmacologists, and bioinformaticians are essential to fully harness its potential. As our understanding of complex biological systems continues to grow, compounds like this will play an increasingly important role in addressing unmet medical needs.